Cas no 2098074-14-5 (6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098074-14-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5041568
• Update Time: 2025-05-19

6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-tert-butyl-3-cyclopropyl-1H-pyrimidine-2,4-dione
• 6-(tert-Butyl)-3-cyclopropylpyrimidine-2,4(1H,3H)-dione
• 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C11H16N2O2/c1-11(2,3)8-6-9(14)13(7-4-5-7)10(15)12-8/h6-7H,4-5H2,1-3H3,(H,12,15)
• InChI Key： KEKBZILYIGOLBL-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C1CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4

Additional information on 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098074-14-5)

6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098074-14-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and pharmacological properties. The tert-butyl and cyclopropyl substituents contribute to its stability and bioavailability, making it a promising candidate for further research and development.

The synthesis of 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that typically includes the condensation of appropriate amine and carbonyl compounds followed by cyclization. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its use in various scientific studies. The structural complexity of 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione makes it an interesting subject for both academic research and industrial applications.

In terms of its biological activity, 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been shown to exhibit potent anti-inflammatory and anti-cancer properties. Studies have demonstrated its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses and cancer progression. Additionally, this compound has been found to induce apoptosis in various cancer cell lines, suggesting its potential as a therapeutic agent for the treatment of cancer.

Recent research has also explored the role of 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione in neurodegenerative diseases. Preclinical studies have indicated that it can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. These findings suggest that 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione have been extensively studied to understand its behavior in biological systems. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for further development as an orally administered drug candidate. Additionally, its low toxicity profile in preclinical models supports its safety for use in clinical trials.

Several clinical trials are currently underway to evaluate the safety and efficacy of 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione in various therapeutic areas. Early results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments. The ongoing research aims to optimize dosing regimens and explore combination therapies to enhance its therapeutic potential.

In conclusion, 6-Tert-butyl-3-cyclopropyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098074-14-5) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable biological properties make it an attractive target for further investigation. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the development of new treatments for various diseases.